Cas no 2028407-54-5 (4-bromo-5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid)

• Product Name: 4-bromo-5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid
• CAS No: 2028407-54-5
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 5898708
• PubChem ID: 165525065
• Update Time: 2025-06-11

4-bromo-5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid
• 2028407-54-5
• EN300-1449810
• 4-bromo-5-[(hex-5-yn-3-yl)amino]furan-2-carboxylic acid

• Inchi： 1S/C11H12BrNO3/c1-3-5-7(4-2)13-10-8(12)6-9(16-10)11(14)15/h1,6-7,13H,4-5H2,2H3,(H,14,15)
• InChI Key： SKOMENOSOITAGP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)OC=1NC(CC#C)CC

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.5Ų

Additional information on 4-bromo-5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid

Introduction to 4-bromo-5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid (CAS No. 2028407-54-5)

4-bromo-5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid (CAS No. 2028407-54-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural arrangement of a brominated furan ring linked to an amine group and a hexynyl side chain, presents a rich scaffold for further chemical modifications and biological evaluations. Its molecular structure, characterized by the presence of both electrophilic and nucleophilic centers, makes it an intriguing candidate for the development of novel therapeutic agents.

The furan core in this molecule is a well-documented pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of a bromo substituent at the 4-position enhances the reactivity of the furan ring, allowing for further functionalization through cross-coupling reactions, which are widely employed in synthetic organic chemistry. Additionally, the hex-5-ynyl group introduces a terminal alkyne functionality, which can be utilized in various synthetic transformations, including Sonogashira couplings and azide-alkyne cycloadditions.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing complex diseases. The structural features of 4-bromo-5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid align well with emerging trends in drug design, particularly in the development of small-molecule inhibitors targeting protein-protein interactions and enzyme catalysis. The compound’s dual functionality—combining an amine group for hydrogen bonding interactions and an alkyne moiety for further derivatization—provides a versatile platform for structure-based drug design.

In the context of contemporary research, this compound has been explored as a precursor for synthesizing more complex molecules with potential therapeutic applications. For instance, its brominated furan ring can serve as a starting point for generating derivatives with enhanced binding affinity or selectivity towards specific biological targets. The hexynyl side chain offers additional opportunities for chemical modification, enabling the creation of libraries of compounds that can be screened for biological activity.

The synthesis of 4-bromo-5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of a furan derivative followed by Sonogashira coupling to introduce the hexynyl group. These synthetic strategies are representative of current trends in synthetic organic chemistry, emphasizing efficiency and scalability. The use of palladium-catalyzed reactions ensures high yields and selectivity, making the process amenable to industrial-scale production if needed.

Biologically, 4-bromo-5-(hex-5-yn-3-y1)aminofuran-2-carboxylic acid has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer and inflammatory disorders. The amine group provides a hydrogen bond donor capability, which is crucial for interactions with biological macromolecules, while the alkyne moiety allows for further derivatization to fine-tune pharmacokinetic properties.

The compound’s unique structural motifs make it an attractive candidate for further exploration in drug discovery pipelines. Researchers are particularly interested in leveraging its reactivity to develop novel analogs with improved pharmacological profiles. By employing combinatorial chemistry or high-throughput screening techniques, libraries derived from this scaffold can be rapidly generated and evaluated for biological activity.

The role of computational chemistry in optimizing lead compounds derived from 4-bromo-5-(hex-5-yln)-3-y1)aminofuran -2-carboxylic acid cannot be overstated. Molecular modeling techniques are increasingly used to predict binding affinities and identify optimal modifications before experimental synthesis is undertaken. This approach not only accelerates the drug discovery process but also reduces the environmental impact by minimizing unnecessary experimental trials.

In conclusion,4-bromo - 5-(hex - 5 - yn - 3 - y1)aminofuran -2-carboxylic acid (CAS No. 2028407 - 54 - 5) represents a promising scaffold for pharmaceutical innovation. Its structural features—combining a brominated furan ring with an amine and hexynyl side chains—offer numerous opportunities for chemical modification and biological evaluation. As research in medicinal chemistry continues to evolve, compounds like this are likely to play a pivotal role in the development of next-generation therapeutic agents.